(3,5-Dimethylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate

• IUPAC Name: (3,5-dimethylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
• InChI: InChI=1S/C14H16N2O5S/c1-9-5-10(2)7-11(6-9)21-22(19,20)12-8-15(3)14(18)16(4)13(12)17/h5-8H,1-4H3
• InChI Key: BPRSWVDOHOPOBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OS(=O)(=O)C2=CN(C(=O)N(C2=O)C)C)C
• Molecular Formula: C14H16N2O5S
• Molecular Weight: 324.35 g/mol

Description

This compound is a sulfonate derivative of a pyrimidine ring. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Sulfonates are esters of sulfonic acid, characterized by the R-SO3- group. They are typically used in organic synthesis and in detergents.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrimidine ring with two methyl groups at positions 1 and 3, a sulfonate group at position 5, and a phenyl ring with two methyl groups at positions 3 and 5.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, similar compounds are often crystalline solids at room temperature, and they may be soluble in polar solvents.

Scientific Research Applications

Chiral Chromatography Stationary Phases

3,5-Dimethylphenyl isocyanate: serves as a valuable reagent for linking with oligosaccharides and cyclodextrins. These linked compounds are then used as stationary phases in chiral chromatography. Chiral chromatography separates enantiomers (mirror-image isomers) based on their interactions with the chiral stationary phase. .

Solvent for Organic Synthesis

The compound can act as a solvent in various organic reactions. For instance:

• .

Urea Solvent for Pyrazole Synthesis

In the synthesis of 1-aryl-3,4,5-substituted pyrazoles, 3,5-Dimethylphenyl isocyanate acts as a urea solvent. Researchers use it in the cyclocondensation of arylhydrazine hydrochlorides with 1,3-diketones to produce pyrazole derivatives. .

Building Block for Boron-Containing Compounds

The compound can serve as a precursor for boron-containing molecules. .

Mechanism of Action

The mechanism of action of this compound would depend on its use. For example, if it’s used as a drug, it would interact with biological molecules in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This could include wearing protective clothing and eye protection, and avoiding ingestion or inhalation.